4-bromo-3-methoxy-1-methyl-1H-pyrazole
Cat. No. B2905109
Key on ui cas rn:
1350323-85-1
M. Wt: 191.028
InChI Key: GSGDRYZMVCJXPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08445510B2
Procedure details
A solution of 3-methoxy-1-methyl-1H-pyrazole (0.500 g, 4.46 mmol) in MeOH (50.0 mL) was cooled to 0° C. and charged with pyridinium tribromide (1.43 g, 4.46 mmol) in portions. The solution was stirred for 1 h at 0° C. then for an additional 16 h at rt. The reaction mixture was charged with sat. NaHCO3 (2.5 mL) and diluted with H2O and extracted with CHCl3 (3×). The combined organic fractions were dried over Na2SO4, filtered and concentrated in vacuo resulting in the title compound as a red oil. This material was used in the next step without further purification. 1H NMR (400 MHz, CD3OD): δ=3.66 (s, 3H), 4.07 (s, 3H), 7.30 (s, 1H). MS (ES+): m/z 190.98, 192.99 (49.5/50.5) [MH+]. HPLC: tR=2.29 min (polar—5 min, ZQ3).
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:7]=[CH:6][N:5]([CH3:8])[N:4]=1.[Br-:9].[Br-].[Br-].[NH+]1C=CC=CC=1.[NH+]1C=CC=CC=1.[NH+]1C=CC=CC=1.C([O-])(O)=O.[Na+]>CO.O>[Br:9][C:7]1[C:3]([O:2][CH3:1])=[N:4][N:5]([CH3:8])[CH:6]=1 |f:1.2.3.4.5.6,7.8|
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Inputs
Step One
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Name
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|
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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COC1=NN(C=C1)C
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Name
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|
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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1.43 g
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Type
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reactant
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Smiles
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[Br-].[Br-].[Br-].[NH+]1=CC=CC=C1.[NH+]1=CC=CC=C1.[NH+]1=CC=CC=C1
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Step Three
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Name
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Quantity
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2.5 mL
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Type
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reactant
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Smiles
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C(=O)(O)[O-].[Na+]
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The solution was stirred for 1 h at 0° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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Details
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for an additional 16 h at rt
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Duration
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16 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with CHCl3 (3×)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic fractions were dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
